1-[(2,6-dichlorophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-[(2,6-dichlorophenoxy)methyl]-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C14H10Cl2N4O2S/c15-9-2-1-3-10(16)12(9)22-8-20-6-4-11(19-20)13(21)18-14-17-5-7-23-14/h1-7H,8H2,(H,17,18,21)
• InChI Key: CTASOUKLFRVZDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)OCN2C=CC(=N2)C(=O)NC3=NC=CS3)Cl
• Molecular Formula: C14H10Cl2N4O2S
• Molecular Weight: 369.2 g/mol

Description

1-[(2,6-dichlorophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H10Cl2N4O2S and its molecular weight is 369.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.9901521 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Molecular Interactions and Pharmacological Potential

1-[(2,6-dichlorophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide, due to its complex structure, participates in diverse molecular interactions, contributing significantly to pharmacological research. Studies exploring analogous compounds have uncovered their potential as cannabinoid receptor antagonists, illustrating their significance in neuropharmacology and the development of treatments for disorders associated with the endocannabinoid system. For instance, SR141716; a compound with a similar structure, has been identified as a potent and selective antagonist for the CB1 cannabinoid receptor, providing a foundation for the development of novel therapeutic agents targeting cannabinoid receptors (J. Shim et al., 2002).

Synthesis and Chemical Properties

The synthesis and characterization of pyrazole derivatives, including those related to this compound, have been widely studied. These investigations not only contribute to our understanding of their chemical properties but also to the development of novel synthetic methodologies that could be applied to the production of other pharmacologically relevant compounds. For example, a novel pyrazole derivative was synthesized and characterized by a variety of techniques, including X-ray crystallography, revealing important information about its molecular structure and potential for further chemical modifications (K. Kumara et al., 2018).

Biological Activities and Therapeutic Potential

Research on pyrazole derivatives has demonstrated a range of biological activities, including antimicrobial and antioxidant properties. These findings underscore the therapeutic potential of compounds structurally related to this compound. For instance, certain pyrazole-1-carboxamide derivatives have been identified as having significant in vitro antimicrobial activity, suggesting their potential use as antibiotic agents (E. Sharshira & N. M. Hamada, 2011).